N-(cyclohexylmethyl)ethanamine
Overview
Description
“N-(cyclohexylmethyl)ethanamine” is a chemical compound with the molecular formula C9H19N . It has an average mass of 141.254 Da and a monoisotopic mass of 141.151749 Da . It is also known by other names such as “Cyclohexanemethanamine, N-ethyl-” and "(cyclohexylmethyl)ethylamine" .
Molecular Structure Analysis
The molecular structure of “N-(cyclohexylmethyl)ethanamine” consists of a cyclohexylmethyl group attached to an ethanamine . The InChI representation of the molecule isInChI=1S/C9H19N/c1-2-10-8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3 . The canonical SMILES representation is CCNCC1CCCCC1 . Physical And Chemical Properties Analysis
“N-(cyclohexylmethyl)ethanamine” has a molecular weight of 141.25 g/mol . It has a computed XLogP3-AA value of 2.5, indicating its lipophilicity . It has one hydrogen bond donor and one hydrogen bond acceptor . The compound has a rotatable bond count of 3 . The topological polar surface area is 12 Ų . The compound has a complexity of 74.8 .Scientific Research Applications
1. Medicinal Chemistry and Drug Development
- Results/Outcomes : Successful analogs may exhibit improved efficacy against specific disease targets, reduced side effects, or better pharmacokinetics .
2. Organic Synthesis and Catalysis
3. Polymer Chemistry
4. Surfactant and Emulsifier Applications
5. Corrosion Inhibition
6. Flotation Agents in Mineral Processing
Safety And Hazards
The safety data sheet for a similar compound, ethylamine, indicates that it is an extremely flammable gas and contains gas under pressure, which may explode if heated . It is harmful if inhaled and may cause respiratory irritation . It also causes serious eye irritation . These hazards may also apply to “N-(cyclohexylmethyl)ethanamine”, but specific safety data for this compound was not found in the search results.
properties
IUPAC Name |
N-(cyclohexylmethyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N/c1-2-10-8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQWSLHIYGMOJHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1CCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclohexylmethyl)ethanamine | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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